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Compound of Interest

Compound Name: 1,5-Dinitronaphthalene

Cat. No.: B040199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 1,5-dinitronaphthalene. The information is intended to support
research, development, and safety protocols involving this compound.

Core Chemical Properties

1,5-Dinitronaphthalene is a dinitronaphthalene with nitro groups at the 1 and 5 positions.[1] It
presents as a yellowish-white or light yellow solid.[2][3] The key quantitative chemical and

physical properties of 1,5-dinitronaphthalene are summarized in the table below for easy
reference.
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Property Value Source
Molecular Formula C10HsN204 [4115][6]
Molecular Weight 218.17 g/mol [21[4]151[7]
Melting Point 214 - 217 °C (417 - 423 °F) [4107]
Boiling Point Sublimes [21[7]

_ Calculated: 1.579 g/cms;
Density [8]
Measured: 1.578 g/cm3

Flash Point 200 °C (392 °F) [4]

Vapor Pressure 0.00000428 mmHg [2]

Insoluble in water.[2][7]
- Soluble in organic solvents like
Solubility 2171191
ethyl acetate, acetone,

benzene, and toluene.[9]

Yellowish white needles or light
Appearance _ (2]
yellow fluffy solid.[2]

Molecular and Crystal Structure

The molecular structure of 1,5-dinitronaphthalene consists of a naphthalene core with two
nitro groups (NO:2) attached at the 1 and 5 positions.[9]

Crystals of 1,5-dinitronaphthalene are monoclinic, belonging to the space group P21/a, with
two molecules per unit cell.[8] A notable feature of its structure is that while the carbon and
nitrogen atoms are coplanar, the nitro groups are rotated about the C-N bonds by
approximately 49° out of the aromatic plane.[8] This deviation from a completely planar
structure is due to steric hindrance, which helps to increase the distance between the oxygen
atoms and neighboring carbon and hydrogen atoms to just under the normal van der Waals
contact distances.[8] The carbon-carbon bond lengths in 1,5-dinitronaphthalene do not show
significant differences from those in naphthalene.[8]

Spectroscopic Data
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The characterization of 1,5-dinitronaphthalene has been performed using various
spectroscopic techniques. Experimental and computational studies have been conducted using
FT-IR, FT-Raman, UV-Vis, and NMR spectroscopy.[10][11] The vibrational frequencies
determined experimentally show good agreement with those calculated using Density
Functional Theory (DFT) methods.[10][11] Spectroscopic data, including 13C NMR, FTIR,
Raman, and Mass Spectrometry (GC-MS), are available in public databases for reference.[12]

Experimental Protocols
Synthesis of 1,5-Dinitronaphthalene

1. Mixed Acid Nitration Method:
This is a traditional method for producing a mixture of 1,5- and 1,8-dinitronaphthalenes.[1]

o Protocol: Naphthalene is slowly added to a mixed acid solution (e.g., a 22/58/20 mixture of
nitric acid, sulfuric acid, and water) at 40 °C.[1] The temperature is then raised to 80 °C over
a period of 4 hours.[1] This process can also be carried out by nitrating naphthalene with
mixed acid at 15-80 °C in an organic solvent like dichloroethane.[13]

» Separation of Isomers: The resulting isomers are separated by fractional crystallization or
solvent extraction.[1] For instance, the 1,5-isomer can be extracted with toluene, leaving
behind the 1,8-dinitronaphthalene.[1] Subsequent extraction of the toluene residue with a
highly polar solvent like sulfolane yields the pure 1,5-isomer.[1]

2. Nitrogen Dioxide Nitration Method:
This method is presented as a cleaner, non-acidic alternative to the mixed acid method.[14]

» Protocol: Naphthalene is dissolved in an organic solvent, such as acetonitrile, to create a
solution.[14] This solution is then reacted with nitrogen dioxide in the presence of a catalyst
(e.g., HZSM-11, HB-500, or HY) and an oxygen atmosphere.[14] The reaction is typically
carried out at room temperature with magnetic stirring for about 12 hours.[14]

o Work-up: After the reaction, the process is terminated with deionized water, and the catalyst
is removed by filtration.[14] The crude product is obtained by rotary evaporation of the
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filtrate. It is then washed with a 5% aqueous sodium bicarbonate solution and distilled water

until neutral.[14]

Synthesis of 1,5-Dinitronaphthalene

Mixed Acid Nitration Nitrogen Dioxide Nitration

Catalyst (e.g., Zeolite) Oxygen Atmosphere

Mixed Acid -
Naphthalene (H2SO4/HNOs) Naphthalene Acetonitrile ogen Dioxid ¢

Nitration at 40-80°C

Mixture of 1,5- and
1,8-Dinitronaphthalene

Y

S(EQIZH"I%TS(eaﬁ:;)n 1,5-Dinitronaphthalene

1,5-Dinitronaphthalene

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 1,5-Dinitronaphthalene.

Reactivity and Stability

1,5-Dinitronaphthalene is classified as a strong oxidizing agent and is potentially explosive.[7]
It is incompatible with strong oxidizers and strong bases.[1][7] Caution is advised as mixtures
with sulfur or sulfuric acid may explode if heated to 248°F (120°C).[1][7] When heated to
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decomposition, it emits toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.

[7]

Biological Activity and Applications

From a toxicological standpoint, 1,5-dinitronaphthalene is identified as a genotoxin.[1]
Exposure can lead to a range of symptoms, including irritation of the skin, eyes, and respiratory
tract, as well as more severe effects like cyanosis, liver and kidney damage, and central
nervous system depression.[2][7]

In terms of applications, 1,5-dinitronaphthalene is a crucial intermediate in organic synthesis.
[9] Its primary use is in the production of 1,5-naphthalenediamine through reduction.[15] This
diamine is then converted to naphthalene 1,5-diisocyanate (NDI), a key monomer for
synthesizing high-performance polyurethanes.[14][15] These specialized polyurethanes exhibit
high hardness, good resilience, and excellent heat and wear resistance.[14]
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Key Downstream Synthesis Pathway of 1,5-Dinitronaphthalene
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Figure 2: Conversion of 1,5-Dinitronaphthalene to polyurethanes.
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Logical Relationships of 1,5-Dinitronaphthalene
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Figure 3: Relationship between properties and applications/hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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